N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetamide
• InChI: InChI=1S/C10H12N4O3S/c1-3-9-12-13-10(18-9)11-7(15)5-16-8-4-6(2)17-14-8/h4H,3,5H2,1-2H3,(H,11,13,15)
• InChI Key: PUEUZHDTVWOVFM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)COC2=NOC(=C2)C
• Molecular Formula: C10H12N4O3S
• Molecular Weight: 268.29 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetamide is a chemical compound that has been extensively researched for its potential therapeutic applications. The compound has shown promising results in various scientific studies, and its mechanism of action and physiological effects have been investigated in detail.

Mechanism of Action

The mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetamide is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting various enzymes and signaling pathways involved in inflammation, cancer, and bacterial infection. The compound has been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators, and to activate the AMPK signaling pathway, which plays a role in regulating cellular energy metabolism.
Biochemical and Physiological Effects:
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetamide has been shown to have various biochemical and physiological effects. The compound has been shown to reduce inflammation and oxidative stress, inhibit cancer cell proliferation, and enhance the immune response. The compound has also been shown to have antibacterial activity against various strains of bacteria.

Advantages and Limitations for Lab Experiments

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetamide has several advantages for lab experiments. The compound is relatively easy to synthesize, and its purity and yield can be optimized using standard techniques. The compound is also stable under various conditions, which makes it suitable for long-term storage and transportation. However, the compound has some limitations for lab experiments, including its low solubility in water and some organic solvents, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetamide. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, inflammation, and bacterial infection. Another direction is to optimize its synthesis method and improve its pharmacokinetic properties. Additionally, further studies are needed to elucidate its mechanism of action and to identify its molecular targets. Finally, the compound could be used as a lead compound for the development of new drugs with improved efficacy and safety profiles.

Synthesis Methods

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetamide is synthesized by reacting 2-(5-methyl-1,2-oxazol-3-yl)oxyacetic acid with thiosemicarbazide in the presence of phosphorus oxychloride. The resulting product is then treated with ethyl iodide to obtain the final compound. The synthesis method has been optimized for high yield and purity, and the compound has been characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetamide has been studied extensively for its potential therapeutic applications. The compound has shown promising results in various scientific studies, including anti-inflammatory, anti-cancer, and anti-bacterial activities. The compound has been tested in vitro and in vivo, and its efficacy and safety have been evaluated in animal models.